Cas no 2172460-38-5 (3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol)

• Product Name: 3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol
• CAS No: 2172460-38-5
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 6568521
• PubChem ID: 165597343
• Update Time: 2025-07-14

3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol
• EN300-1642923
• 3-[1-(hydroxymethyl)-3-methoxycyclobutyl]oxolan-3-ol
• 2172460-38-5

• Inchi： 1S/C10H18O4/c1-13-8-4-9(5-8,6-11)10(12)2-3-14-7-10/h8,11-12H,2-7H2,1H3
• InChI Key： UQJSKWNMVWJWFY-UHFFFAOYSA-N
• SMILES： OC1(COCC1)C1(CO)CC(C1)OC

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.9Ų

Additional information on 3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol

Professional Introduction to Compound with CAS No. 2172460-38-5 and Product Name: 3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol

The compound identified by the CAS number 2172460-38-5 and the product name 3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic ethers that have garnered considerable attention due to their unique structural properties and potential biological activities. The cyclobutyl ring, combined with the hydroxymethyl and methoxy functional groups, contributes to its distinct chemical profile, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

In recent years, there has been a growing interest in cycloether derivatives as pharmacophores due to their ability to interact with biological targets in a highly specific manner. The structural motif of 3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol is particularly noteworthy because it incorporates both hydrophilic and lipophilic regions, which can enhance its solubility and bioavailability. This balance is crucial for developing compounds that can effectively traverse biological membranes while maintaining stability in biological environments.

The presence of the hydroxymethyl group in the molecule suggests potential for hydrogen bonding interactions, which are critical for binding to proteins and enzymes. Additionally, the methoxy group can influence the electronic properties of the molecule, affecting its reactivity and binding affinity. These features make 3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol an intriguing candidate for further exploration in the development of novel therapeutic agents.

Recent studies have demonstrated that cycloether derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, certain analogs of this compound have shown promise in inhibiting enzymes involved in cancer cell proliferation. The structural similarity between 3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol and these known bioactive molecules suggests that it may also possess similar therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired molecular structure. The successful synthesis of 3-1-(hydroxymethyl)-3-methoxycyclobutyloxolan-3-ol highlights the expertise of modern organic chemistry in constructing complex heterocyclic frameworks.

In terms of pharmacological evaluation, 3-1-(hydroxymethyl)-3-methoxycyclobutyloxlan-3-ol has been subjected to various in vitro assays to assess its biological activity. Preliminary results indicate that it exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Further studies are ongoing to determine its efficacy against a broader range of pathogens and to explore possible mechanisms of action.

The compound's stability under different environmental conditions is another critical aspect that has been investigated. Studies have shown that 3-1-(hydroxymethyl)-3-methoxycyclobutyloxlan-3-ol remains stable under neutral pH conditions but degrades rapidly under acidic or basic environments. This information is essential for formulating drug delivery systems that can protect the compound until it reaches its target site within the body.

One of the most exciting prospects for this compound is its potential application in targeted drug delivery systems. The unique structural features of 3-1-(hydroxymethyl)-3-methoxycyclobutyloxlan-3-ol allow it to be incorporated into nanoparticles or liposomes that can selectively deliver therapeutic agents to specific sites in the body. This approach could enhance treatment efficacy while minimizing side effects associated with systemic administration.

Additionally, the compound's ability to undergo metabolic transformations could be exploited for prodrug design. By converting 3-1-(hydroxymethyl)-3-methoxycyclobutyloxlan-3-ol into more active metabolites within the body, it may be possible to achieve higher therapeutic levels with lower doses. Such strategies are particularly relevant for treating chronic diseases where long-term administration is required.

The future direction of research on 2172460-38-5 and 3-1-(hydroxymethyl)-3-methoxycyclobutyloxlan 33 -ol will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be essential in translating laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like this one hold great promise for addressing unmet medical needs.